N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide

• IUPAC Name: N'-cycloheptyl-N-[2-[(3-methylpyridin-2-yl)amino]ethyl]butanediamide
• InChI: InChI=1S/C19H30N4O2/c1-15-7-6-12-21-19(15)22-14-13-20-17(24)10-11-18(25)23-16-8-4-2-3-5-9-16/h6-7,12,16H,2-5,8-11,13-14H2,1H3,(H,20,24)(H,21,22)(H,23,25)
• InChI Key: WSZURQJJNMDAKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NCCNC(=O)CCC(=O)NC2CCCCCC2
• Molecular Formula: C19H30N4O2
• Molecular Weight: 346.5 g/mol

Description

N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound, also known as CHES, is a succinamide derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide is not fully understood. However, it is believed to act as a positive allosteric modulator of GABA receptors. This means that it enhances the activity of GABA receptors, leading to increased inhibition of neuronal activity. This mechanism of action is similar to that of benzodiazepines, which are commonly used for the treatment of anxiety and sleep disorders.
Biochemical and Physiological Effects:
N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide has been shown to have a number of biochemical and physiological effects. It has been shown to enhance the activity of GABA receptors, leading to increased inhibition of neuronal activity. This can result in sedation, muscle relaxation, and anxiolytic effects. N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide has also been shown to have anticonvulsant effects, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide has a number of advantages for lab experiments. It is a highly specific ligand for GABA receptors, making it a useful tool for studying the role of GABA receptors in the brain. It is also relatively stable, making it easy to handle in the lab. However, N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide has some limitations. It is not very water-soluble, which can make it difficult to administer in experiments. It also has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are a number of future directions for research on N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide. One area of research is the development of new drugs based on N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide. Researchers are exploring the potential of N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide as a treatment for anxiety, sleep disorders, and epilepsy. Another area of research is the role of GABA receptors in the brain. Researchers are using N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide as a tool to better understand the role of GABA receptors in the brain and how they can be targeted for the development of new drugs. Finally, researchers are exploring the potential of N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide as a tool for studying the structure and function of GABA receptors. Overall, N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide involves a multi-step process that includes the reaction of cycloheptylamine with succinic anhydride to form N-cycloheptylsuccinimide. This intermediate compound is then reacted with 2-(3-methylpyridin-2-ylamino) ethylamine to form N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide has been extensively studied for its potential therapeutic applications. One of the key areas of research is its use as a ligand for GABA receptors. GABA receptors are important targets for the development of drugs for the treatment of anxiety, sleep disorders, and epilepsy. N-cycloheptyl-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}succinamide has been shown to have high affinity for GABA receptors, making it a promising candidate for the development of new drugs.